Cas no 1797017-41-4 (5-3-(cyclohexanesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole)

• Product Name: 5-3-(cyclohexanesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole
• CAS No: 1797017-41-4
• MF: C₁₃H₁₉N₃O₃S₂
• MW: 329.438260316849
• CID: 6271745
• PubChem ID: 71809294
• Update Time: 2025-07-15

5-3-(cyclohexanesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-3-(cyclohexanesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole
• 1797017-41-4
• (3-(cyclohexylsulfonyl)azetidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone
• 5-[3-(CYCLOHEXANESULFONYL)AZETIDINE-1-CARBONYL]-4-METHYL-1,2,3-THIADIAZOLE
• AKOS024564563
• F6442-1076
• (3-cyclohexylsulfonylazetidin-1-yl)-(4-methylthiadiazol-5-yl)methanone

• Inchi： 1S/C13H19N3O3S2/c1-9-12(20-15-14-9)13(17)16-7-11(8-16)21(18,19)10-5-3-2-4-6-10/h10-11H,2-8H2,1H3
• InChI Key： LRSRBNPQVHCWNS-UHFFFAOYSA-N
• SMILES： S(C1CCCCC1)(C1CN(C(C2=C(C)N=NS2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 329.08678382g/mol
• Monoisotopic Mass: 329.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-3-(cyclohexanesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole

Introduction to 5-3-(cyclohexanesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole (CAS No. 1797017-41-4)

5-3-(cyclohexanesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole (CAS No. 1797017-41-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds and is characterized by the presence of a cyclohexanesulfonyl group and a thiadiazole ring, which contribute to its distinct chemical properties and biological activities.

The synthesis of 5-3-(cyclohexanesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole involves a series of well-defined chemical reactions. The key steps include the formation of the azetidine ring, the introduction of the cyclohexanesulfonyl group, and the final coupling with the thiadiazole moiety. These synthetic pathways have been optimized to ensure high yields and purity, making this compound readily available for further research and development.

In recent years, there has been a growing interest in the biological activities of thiadiazole-containing compounds due to their diverse pharmacological properties. Studies have shown that thiadiazoles can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the cyclohexanesulfonyl group in 5-3-(cyclohexanesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole further enhances its potential as a therapeutic agent by modulating its solubility and metabolic stability.

5-3-(cyclohexanesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole has been evaluated for its antimicrobial activity against various bacterial strains. In vitro studies have demonstrated that this compound exhibits potent inhibitory effects against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell wall synthesis and membrane integrity, leading to cell death. These findings suggest that 5-3-(cyclohexanesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole could be a promising candidate for the development of new antibiotics.

Beyond its antimicrobial properties, 5-3-(cyclohexanesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole has also shown potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation.

The anticancer potential of 5-3-(cyclohexanesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole has also been explored in various cancer cell lines. In vitro experiments have shown that this compound can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. Additionally, it has been found to inhibit cell proliferation and migration by targeting specific signaling molecules involved in cancer progression. These findings highlight the potential of 5-3-(cyclohexanesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole as a novel anticancer agent.

The pharmacokinetic properties of 5-3-(cyclohexanesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole have been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Toxicity studies have also been conducted to assess the safety profile of 5-3-(cyclohexanesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole. Results from these studies suggest that this compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, 5-3-(cyclohexanesulfonyl)azetidine-1-carbonyl-4-methyl-1,2,3-thiadiazole (CAS No. 1797017-41-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various fields of medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.